Cas no 17175-11-0 (Carbonic acid, 4-nitrophenyl phenyl ester)

• Product name: Carbonic acid, 4-nitrophenyl phenyl ester
• CAS No: 17175-11-0
• MF: C₁₃H₉NO₅
• MW: 259.21426
• MDL: MFCD30599313
• CID: 1354457
• PubChem ID: 555136

Carbonic acid, 4-nitrophenyl phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 4-nitrophenyl phenyl ester
• Carbonic acid phenyl(4-nitrophenyl) ester
• Carbonic acid phenyl 4-nitrophenyl ester
• Carbonic acid (p-nitrophenyl)phenyl ester
• (4-nitrophenyl) phenyl carbonate
• SCHEMBL6322393
• DTXSID701269135
• IICMBPLBSCZBTN-UHFFFAOYSA-N
• 4-Nitrophenyl phenyl carbonate
• 17175-11-0
• Carbonic acid, p-nitrophenyl phenyl ester
• AS-78286
• D97212
• 4-Nitrophenyl phenyl carbonate #

• MDL： MFCD30599313
• Inchi： InChI=1S/C13H9NO5/c15-13(18-11-4-2-1-3-5-11)19-12-8-6-10(7-9-12)14(16)17/h1-9H
• InChI Key： IICMBPLBSCZBTN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.04807
• Monoisotopic Mass: 259.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 78.67